Cas no 1193387-60-8 (2-{(3-Fluorophenyl)methylamino}acetic Acid Hydrochloride)

• Product Name: 2-{(3-Fluorophenyl)methylamino}acetic Acid Hydrochloride
• CAS No: 1193387-60-8
• MF: C₉H₁₁ClFNO₂
• MW: 219.640545129776
• CID: 4576652
• Update Time: 2025-06-08

2-{(3-Fluorophenyl)methylamino}acetic Acid Hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-{[(3-fluorophenyl)methyl]amino}acetic acid hydrochloride
• 2-{(3-Fluorophenyl)methylamino}acetic Acid Hydrochloride

• Inchi： 1S/C9H10FNO2.ClH/c10-8-3-1-2-7(4-8)5-11-6-9(12)13;/h1-4,11H,5-6H2,(H,12,13);1H
• InChI Key： NCMKDECBFYAORQ-UHFFFAOYSA-N
• SMILES： C(C1C=CC=C(F)C=1)NCC(=O)O.Cl

Computed Properties

• Exact Mass: 219.046
• Monoisotopic Mass: 219.046
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 175
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.3A^2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 2-{(3-Fluorophenyl)methylamino}acetic Acid Hydrochloride

Introduction to 2-{(3-Fluorophenyl)methylamino}acetic Acid Hydrochloride (CAS No. 1193387-60-8)

2-{(3-Fluorophenyl)methylamino}acetic Acid Hydrochloride, identified by the Chemical Abstracts Service Number (CAS No.) 1193387-60-8, is a significant compound in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of amino acid derivatives and has garnered considerable attention due to its structural properties and potential biological activities. The presence of a fluorophenyl moiety and an acetate hydrochloride salt form enhances its pharmacological relevance, making it a subject of extensive study in drug discovery and development.

The molecular structure of 2-{(3-Fluorophenyl)methylamino}acetic Acid Hydrochloride consists of a fluorinated aromatic ring connected to an amine group, which is further linked to an acetic acid moiety. The hydrochloride salt form improves the compound's solubility in aqueous solutions, facilitating its use in various biochemical assays and pharmaceutical formulations. This structural configuration suggests potential interactions with biological targets, including enzymes and receptors, which are critical for modulating physiological processes.

In recent years, the pharmaceutical industry has shown increasing interest in fluorinated compounds due to their enhanced metabolic stability, improved binding affinity, and altered pharmacokinetic profiles. The fluorophenyl group in 2-{(3-Fluorophenyl)methylamino}acetic Acid Hydrochloride is particularly noteworthy, as fluorine atoms can significantly influence the electronic properties of molecules, leading to more potent and selective drug candidates. This feature has made such compounds valuable in the design of novel therapeutic agents targeting various diseases.

Current research in the field of medicinal chemistry has highlighted the potential of 2-{(3-Fluorophenyl)methylamino}acetic Acid Hydrochloride as a lead compound for further derivatization and optimization. Studies have demonstrated its efficacy in preliminary pharmacological assays, suggesting applications in areas such as anti-inflammatory, analgesic, and neuroprotective therapies. The compound's ability to interact with specific biological pathways makes it a promising candidate for developing new treatments for chronic and acute conditions.

The synthesis of 2-{(3-Fluorophenyl)methylamino}acetic Acid Hydrochloride involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, including palladium-catalyzed cross-coupling reactions and fluorination techniques, have been employed to construct the desired molecular framework efficiently. These synthetic strategies not only highlight the compound's complexity but also underscore the advancements in synthetic organic chemistry that enable the production of such intricate molecules.

From a biochemical perspective, the amine and carboxylic acid functionalities in 2-{(3-Fluorophenyl)methylamino}acetic Acid Hydrochloride provide multiple sites for interaction with biological targets. This dual functionality allows the compound to exhibit diverse pharmacological effects, making it a versatile tool in drug discovery. Furthermore, the hydrochloride salt form enhances its bioavailability, ensuring effective delivery to target tissues and organs.

The growing body of literature on fluorinated amino acid derivatives underscores the importance of compounds like 2-{(3-Fluorophenyl)methylamino}acetic Acid Hydrochloride in modern medicine. Researchers are exploring novel synthetic routes and exploring their potential applications in oncology, immunology, and neurology. The structural features of this compound make it an attractive scaffold for designing next-generation therapeutics that address unmet medical needs.

In conclusion, 2-{(3-Fluorophenyl)methylamino}acetic Acid Hydrochloride (CAS No. 1193387-60-8) represents a significant advancement in pharmaceutical chemistry. Its unique structural attributes, combined with its promising biological activities, position it as a valuable asset in drug discovery efforts. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in the development of innovative therapeutic strategies.